N-(1,3-benzothiazol-2-yl)-4-methoxy-1-(2-methylphenyl)-6-oxopyridazine-3-carboxamide
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Description
N-(1,3-benzothiazol-2-yl)-4-methoxy-1-(2-methylphenyl)-6-oxopyridazine-3-carboxamide is a useful research compound. Its molecular formula is C20H16N4O3S and its molecular weight is 392.43. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
- Novel Synthesis Techniques : The synthesis of derivatives of benzothiazole and pyridazine compounds, including those similar to the specified compound, has been investigated. These syntheses involve complex chemical reactions and are of interest in the field of organic chemistry and medicinal chemistry (Badne et al., 2011).
- Cytotoxicity Studies : Compounds with structures akin to N-(1,3-benzothiazol-2-yl)-4-methoxy-1-(2-methylphenyl)-6-oxopyridazine-3-carboxamide have been synthesized and tested for cytotoxic activity against cancer cells, indicating potential in cancer research (Hassan et al., 2014).
Pharmacological Applications
- COX-2 Inhibitors : Certain derivatives of benzothiazine have shown high selectivity as cyclooxygenase-2 (COX-2) inhibitors, which are important in the development of nonsteroidal anti-inflammatory drugs (Sherif et al., 2012).
- Antioxidant Properties : Some synthesized compounds based on benzothiazine and pyrazolo structures have been evaluated for antioxidant activities, showing moderate to significant radical scavenging activity (Ahmad et al., 2012).
- Analgesic and Anti-inflammatory Activity : Research on benzothiazine derivatives has revealed their potential in exhibiting analgesic and anti-inflammatory properties, which is significant in pain management and inflammation treatment (Ukrainets et al., 2019).
Antimicrobial and Anticancer Evaluation
- Antibacterial and Antifungal Screening : Some synthesized compounds related to this compound have demonstrated antibacterial and antifungal activities (Senthilkumar et al., 2021).
- Anticancer Activity : Thiazolidinones with benzothiazole moiety, similar in structure to the specified compound, have shown anticancer activity in screening against various cancer cell lines (Havrylyuk et al., 2010).
Properties
IUPAC Name |
N-(1,3-benzothiazol-2-yl)-4-methoxy-1-(2-methylphenyl)-6-oxopyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N4O3S/c1-12-7-3-5-9-14(12)24-17(25)11-15(27-2)18(23-24)19(26)22-20-21-13-8-4-6-10-16(13)28-20/h3-11H,1-2H3,(H,21,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IIMNSPBAGHVRRE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N2C(=O)C=C(C(=N2)C(=O)NC3=NC4=CC=CC=C4S3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.